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Compound of Interest

Compound Name: N-Formylloline

CAS No.: 38964-33-9

Cat. No.: B115201 Get Quote

Executive Summary & Risk Profile
N-Formylloline (NFL) is a saturated pyrrolizidine alkaloid (loline) predominantly isolated from

Epichloë fungal endophytes. While literature frequently cites its low mammalian toxicity

compared to ergot alkaloids (making it "safe" for livestock grazing), research-grade NFL

presents a distinct risk profile.

In a laboratory setting, you are not handling the dilute ppm levels found in pasture grasses; you

are handling concentrated, bioactive isolates. As a Senior Application Scientist, I urge you to

adopt a "Bioactive Precautionary Standard."

The "Safe" Paradox
Mammalian Toxicity: Low. Mouse studies suggest no significant histopathological effects at

high dietary doses (415 mg/kg/day).

Insecticidal Mechanism: Potent. It acts as a feeding deterrent and metabolic disruptor in

insects.

The Research Risk: The primary risks in the lab are sensitization via inhalation of

particulates and dermal absorption facilitated by organic solvents.

Personal Protective Equipment (PPE) Strategy
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Do not rely on a generic "one-size-fits-all" PPE approach. Your protection must adapt to the

physical state of the NFL (Solid vs. Solution).

The Carrier Solvent Rule (Crucial Expertise)
When NFL is in solution, the solvent dictates the glove material, not the alkaloid. NFL is

frequently dissolved in Methanol, Ethanol, or Chloroform.

Methanol/Ethanol: Nitrile gloves are generally sufficient for splash protection.

Chloroform/DCM: Standard Nitrile degrades rapidly. You must use PVA (Polyvinyl alcohol) or

Viton, or use a "Silver Shield" laminate under-glove.

PPE Decision Matrix

Start: Assess N-Formylloline State

State: Solid / Lyophilized Powder State: Solubilized (Liquid)

Respiratory: Fume Hood (Primary)
N95/P100 (Secondary/Outside Hood) Identify Solvent

Dermal: Single Nitrile Gloves
+ Lab Coat (Buttoned) Solvent: MeOH / EtOH / DMSO Solvent: Chloroform / DCM

Gloves: Standard Nitrile (Double)

Low Permeation Risk

Gloves: Laminate / Viton / PVA

High Permeation Risk
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Figure 1: Decision matrix for selecting PPE based on the physical state of N-Formylloline and

carrier solvents.

Technical Data & Specifications
Physical & Chemical Properties Table

Property Data Operational Implication

CAS Number 38964-33-9
Use for inventory tracking and

waste labeling.

Molecular Weight ~182.22 g/mol
Light powder; susceptible to

static dispersal.

Solubility
Water, Methanol, Ethanol,

Chloroform

High water solubility implies

easy systemic uptake if

ingested/inhaled.

Physical State Crystalline solid or oil
Oils are harder to clean; use

surfactant-based cleaners.

Storage -20°C, Desiccated

Cold containers cause

condensation; allow to warm to

RT before opening.

Glove Compatibility Guide (Solvent-Specific)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b115201?utm_src=pdf-body-img
https://www.benchchem.com/product/b115201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Used
Recommended
Glove

Breakthrough Time Action

None (Solid) Nitrile (4 mil) >480 min Standard handling.

Methanol
Nitrile (Double

Gloved)
~15-30 min (Splash)

Change immediately

upon splash.

Chloroform
PVA or Laminate

(Silver Shield)
>240 min Do not use Nitrile.

DMSO Nitrile (5-8 mil) >480 min

DMSO penetrates

skin rapidly; carry NFL

with it.

Operational Protocols: Step-by-Step
This protocol ensures a self-validating system where errors are caught before exposure occurs.

Phase 1: Preparation (The "Cold Trap" Check)
Equilibration: Remove the NFL vial from the -20°C freezer. Place it in a desiccator and allow

it to reach room temperature (approx. 30 mins).

Causality: Opening a cold vial introduces condensation. Water causes hydrolysis or

clumping, increasing handling difficulty and risk of aerosolization.

Static Control: Place an ionizing fan or anti-static gun near the balance if handling the solid

powder.

Expert Insight: Loline alkaloids in dry powder form are "flyaway." Static charge can cause

the powder to jump onto your gloves or benchtop.

Phase 2: Weighing & Solubilization
The Containment Zone: All weighing must occur inside a chemical fume hood or a powder

containment enclosure.

The "Boat" Method:
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Tare a weighing boat.

Transfer NFL using a disposable spatula.

Do not return excess chemical to the stock vial (prevents cross-contamination).

Solubilization: Add solvent immediately after weighing to trap the dust.

Self-Validation: If you see particulate on the black balance surface, your transfer technique

failed. Wipe with a wet Chem-Wipe immediately.

Phase 3: Waste & Decontamination
Primary Waste: All NFL solutions go into "Hazardous Waste: Organic - Basic/Alkaloid."

Surface Decontamination:

Wipe down the balance and hood surface with 70% Ethanol.

Follow with a wipe of mild detergent water (to remove oily residues).

Doffing Sequence:

Remove outer gloves (if double gloving) inside the hood.

Remove eyewear.[1]

Remove lab coat.

Wash hands with soap and water for 20 seconds (mechanical removal is superior to

chemical neutralization for alkaloids).

Emergency Response Logic
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Exposure Event

Eye Contact

Skin Contact

Inhalation

Flush 15 mins
(Hold Eyelid Open)

Soap & Water Wash
(No Scrubbing)

Move to Fresh Air
Seek Medical Aid

Report to EHS
Provide SDS
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Figure 2: Immediate response workflow for N-Formylloline exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b115201#personal-protective-equipment-for-handling-
n-formylloline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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